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Compound of Interest

Compound Name: N-carbamoylglutamic acid

Cat. No.: B1273972

This guide provides critical safety and logistical information for the handling and disposal of N-
carbamoylglutamic acid, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

N-carbamoylglutamic acid presents several hazards that necessitate the use of appropriate
personal protective equipment. The primary risks include skin irritation, serious eye irritation,
and potential respiratory irritation. It is also harmful if swallowed.[1][2] The required PPE is
summarized in the table below.
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
Safety glasses with side- Must conform to OSHA or
Eyes shields or chemical safety equivalent standards (e.g., EN
goggles 166).

Compatible gloves such as

Chemical-resistant, impervious  nitrile rubber are

Hands )
gloves recommended. Dispose of
contaminated gloves after use.
An impervious lab coat should
Skin and Body Laboratory coat be worn to prevent skin

contact.

Use a NIOSH/MSHA or
European Standard EN 149
Respiratory Air-purifying respirator (if approved respirator if
necessary) ventilation is inadequate or as
a precaution when handling

powders.

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls:

All procedures involving N-carbamoylglutamic acid should be conducted in a well-
ventilated area.

The use of a laboratory fume hood or mechanical exhaust is required to minimize inhalation

exposure.
. Preparation of Solutions:
N-carbamoylglutamic acid is a crystalline solid.[3]

For preparing stock solutions, it is soluble in organic solvents such as ethanol (~10 mg/ml),
DMSO (~30 mg/ml), and dimethylformamide (DMF) (~30 mg/ml).[3]
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» When dissolving, purge the solvent of choice with an inert gas.[3]

e For aqueous solutions, the solubility in PBS (pH 7.2) is approximately 2 mg/ml. It is not
recommended to store aqueous solutions for more than one day.[3]

e Avoid generating dust during weighing and transfer.[4]

3. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.

e Do not ingest or inhale the substance.[3]

e Wash hands thoroughly after handling.[3]

o Keep the container tightly closed when not in use.

4. Storage:

o Store at room temperature in a dry, well-ventilated area.[3]
o Keep away from incompatible substances.

Emergency First Aid Procedures

 After skin contact: Immediately wash with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical
attention.

o After eye contact: Immediately flush eyes with plenty of water for 10 to 15 minutes, holding
eyelids open. Consult an ophthalmologist.

 After inhalation: Move the individual to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[2]

» After swallowing: If the person is conscious, wash out their mouth with water. Do not induce
vomiting. Call a physician immediately.
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Disposal Plan

Proper disposal of N-carbamoylglutamic acid and its containers is crucial to prevent
environmental contamination.

1. Waste Collection:

Collect waste N-carbamoylglutamic acid and any contaminated materials (e.g., gloves,
weighing paper) in a suitable, closed, and clearly labeled container for disposal.

2. Disposal Method:

Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.[2]

Do not allow the substance to enter drains, soil, or surface water.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Workflow for Handling N-carbamoylglutamic Acid
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Caption: Workflow for the safe handling of N-carbamoylglutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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